N-[1-(2-Methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]prop-2-enamide

• IUPAC Name: N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]prop-2-enamide
• InChI: InChI=1S/C15H18N2O3/c1-3-14(18)16-12-7-6-11-5-4-8-17(13(11)9-12)15(19)10-20-2/h3,6-7,9H,1,4-5,8,10H2,2H3,(H,16,18)
• InChI Key: XAVFUCJPYZIADE-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C=C
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

This compound is a complex organic molecule, likely related to the class of compounds known as quinolines. Quinolines are a class of organic compounds with a heterocyclic structure, containing a benzene ring fused to a pyridine ring. They are used in the synthesis of various pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of a compound like this would involve a quinoline core structure with various functional groups attached. These could include a methoxyacetyl group and a prop-2-enamide group. The exact structure would depend on the positions of these groups on the quinoline ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds in the quinoline class can undergo a variety of chemical reactions. These can include electrophilic and nucleophilic substitutions, reductions, and oxidations.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These can include its solubility, boiling point, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For example, some quinoline derivatives are known to interact with DNA or various enzymes in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and reactivity. Some quinoline derivatives are known to be toxic and can cause serious health effects.